Cas no 96602-64-1 (1,2,5-Trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabino-hexitol)

1,2,5-Trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabino-hexitol structure

96602-64-1 structure

Product Name:1,2,5-Trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabino-hexitol

CAS No:96602-64-1

Molecular Formula:C₁₂H₂₃NO₈

Molecular Weight:309.313

CID:2019600

1,2,5-Trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabino-hexitol Properties

Names and Identifiers

- 1,2,5-Trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabino-hexitol
- (-)-3-O-beta-D-Glucopyranosylfagomine
- InChIKey： ZFBSYXPXCAAPOU-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H23NO8/c14-3-5-8(16)6(1-2-13-5)20-12-11(19)10(18)9(17)7(4-15)21-12/h5-19H,1-4H2
- SMILES： OCC1NCCC(OC2OC(CO)C(O)C(O)C2O)C1O

Computed Properties

Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
XLogP3: -2.294

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Related Categories

Natural Products and Extracts Plant Extracts Plant based Xanthocercis zambesiaca

96602-64-1 (1,2,5-Trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabino-hexitol) Related Products

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